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Compound of Interest

Compound Name: 2-Pyrrolidinone

Cat. No.: B116388

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Pyrrolidinone, also known as 2-oxopyrrolidine or gamma-butyrolactam, is a versatile organic
compound widely utilized in the pharmaceutical industry and scientific research.[1][2] It serves
as a polar aprotic solvent, a crucial intermediate in the synthesis of various active
pharmaceutical ingredients (APIs), and a component in drug formulations.[1][2] Its high boiling
point, thermal stability, and miscibility with a broad range of solvents make it an invaluable tool
in both laboratory and industrial settings.[1][3] However, a thorough understanding of its
potential hazards and the implementation of rigorous safety protocols are paramount to ensure
the well-being of personnel and the integrity of research.

This in-depth technical guide provides comprehensive information on the safe handling,
storage, and disposal of 2-pyrrolidinone, tailored for professionals in research and drug
development.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 2-pyrrolidinone is the foundation of
its safe handling.
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Property Value References
2-Ketopyrrolidine,

Synonyms Butyrolactam, gamma- [4]
Aminobutyrolactam

CAS Number 616-45-5 [4]

Molecular Formula C4H7NO [5]

Molecular Weight 85.11 g/mol [6]
Colorless to light yellow liquid

Appearance ) i [417
or low melting solid

Odor Odorless to faint, amine-like [41[8]

Melting Point 23-255°C/73.4-779°F (41191

- ) 245 -250°C/473-482 °F @

Boiling Point [4115]

760 mmHg
. 129-138°C/264.2 - 280.4 °F

Flash Point [4][5]

(closed cup)
_ 1.103 - 1.116 g/cm? at 20-25

Density [4][6]
°C
0.0095 - 0.04 mbar @ 20-25

Vapor Pressure oc [4][10]
Miscible with water, alcohol,
ether, chloroform, benzene,

Solubility ethyl acetate, and carbon [71[11]
disulfide. Insoluble in
petroleum ether.
9-11 (100 g/L aqueous

pH : [4]
solution)

log Pow (n-octanol/water) -0.71 9]

Hazard Identification and Classification
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2-Pyrrolidinone is classified as a hazardous substance and requires careful handling.[12][13]

Hazard Class GHS Category Hazard Statement Signal Word
Serious Eye H319: Causes serious ]

o 2/2A o Danger / Warning
Damage/Eye Irritation eye irritation

. . H360D: May damage
Reproductive Toxicity 1B ) Danger
the unborn child

Note: Classification may vary slightly between suppliers and regulatory bodies.

Primary Hazards:

Eye Irritation: Causes serious eye irritation upon contact.[4][9]

Reproductive Toxicity: May damage fertility or the unborn child.[4][6]

Skin Irritation: May cause skin irritation.[13]

Respiratory Irritation: Vapors or dust may cause respiratory system irritation.[12][13]

Experimental Protocols for Safety Assessment

The hazard classifications of 2-pyrrolidinone are based on data from standardized
toxicological studies. Understanding the methodologies of these key experiments is crucial for
a comprehensive risk assessment.

3.1. Acute Oral Toxicity (OECD Test Guideline 401)

This study provides data on the health hazards likely to arise from a single, short-term oral
exposure to a substance.

» Methodology: A group of rats (male and female) are administered a single dose of 2-
pyrrolidinone via gavage.[14] The animals are observed for a period of 14 days for signs of
toxicity and mortality. Body weight is recorded weekly, and a gross necropsy is performed at
the end of the study. The LD50 (the dose that is lethal to 50% of the test population) is then
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calculated. For 2-pyrrolidinone, the oral LD50 in rats is reported to be greater than 2,000
mg/kg, indicating low acute oral toxicity.[14]

3.2. Acute Dermal Toxicity (OECD Test Guideline 402)
This test determines the potential for a substance to cause harm when in contact with the skin.

o Methodology: A single dose of 2-pyrrolidinone is applied to a shaved area of the skin of
rabbits (male and female) for 24 hours.[14] The animals are observed for 14 days for signs of
toxicity and skin reactions. The dermal LD50 is determined. For 2-pyrrolidinone, the dermal
LD50 in rabbits is greater than 2,000 mg/kg, indicating low acute dermal toxicity.[14]

3.3. Skin Irritation/Corrosion (OECD Test Guideline 404)

This assay evaluates the potential of a substance to cause reversible or irreversible skin
inflammation.

o Methodology: A small amount of 2-pyrrolidinone is applied to the shaved skin of a rabbit
under a gauze patch for a 4-hour period.[14] The skin is then observed for signs of erythema
(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after
patch removal. Results for 2-pyrrolidinone indicate that it is not a skin irritant in rabbits.[9]
[14]

3.4. Serious Eye Damage/Eye Irritation (OECD Test Guideline 405)
This test assesses the potential for a substance to cause damage to the eye.

» Methodology: A small, measured amount of 2-pyrrolidinone is instilled into the conjunctival
sac of one eye of a rabbit, with the other eye serving as a control.[14] The eyes are
examined for corneal opacity, iritis, conjunctival redness, and chemosis at specific intervals.
For 2-pyrrolidinone, the results show it causes moderate to serious eye irritation.[9][14]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure to 2-pyrrolidinone.[9][15]
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Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166 or NIOSH approved safety goggles.[9]

Skin Protection

Chemical-resistant, impervious gloves (e.g.,
butyl rubber, nitrile rubber) tested to EN 374.[16]
A lab coat or impervious clothing should be worn

to prevent skin contact.[9]

Respiratory Protection

In case of insufficient ventilation, or if user
operations generate dust, fume, or mist, use a
NIOSH-approved or EN 143-certified respirator
with an appropriate cartridge (e.g., P95 or P1).
[91[12]

Handling and Storage

Proper handling and storage procedures are critical to minimize risks.

5.1. Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-pyrrolidinone.
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Precautions for Safe Handling:

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[4]

e Use in a well-ventilated area, preferably in a chemical fume hood.[13][15]
e Avoid breathing vapors, mist, or gas.[9]

» Avoid contact with skin, eyes, and clothing.[9]

e Wash hands thoroughly after handling.[4]

o Keep away from heat, sparks, and open flames.[12]

5.2. Storage

Store in a cool, dry, and well-ventilated place.[9][15]

o Keep containers tightly closed.[9]

o Store locked up.[4]

o 2-Pyrrolidinone is hygroscopic; protect from moisture.[9][15]

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[9]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.[4][9]
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Exposure Route

First Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. Get medical attention if

symptoms occur.[4]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Remove contaminated
clothing. If skin irritation persists, call a

physician.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. Get

immediate medical advice/attention.[4]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting.

Seek immediate medical attention.[4][12]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

Spill Response Logic
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Caption: Logical flow for responding to a 2-pyrrolidinone spill.
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Personal Precautions:

Use personal protective equipment as required.[9]

Ensure adequate ventilation.[9]

Avoid breathing vapors, mist, or gas.[9]

Remove all sources of ignition.[13]

Environmental Precautions:

e Do not let product enter drains, surface water, or ground water.[9][16]
Methods for Cleaning Up:

o For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
suitable container for disposal.[12][17]

» For large spills, contain the spill and collect the recoverable product.[13]

 Finish cleaning by spreading water on the contaminated surface and dispose of according to
local and regional authority requirements.[12]

Fire-Fighting Measures

2-Pyrrolidinone is a combustible liquid.[13][15]

o Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide (C0O2).[9]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[6]

» Specific Hazards Arising from the Chemical: During a fire, irritating and highly toxic gases
such as carbon oxides (CO, CO2) and nitrogen oxides (NOx) may be generated.[6][9]
Vapors are heavier than air and may travel to a source of ignition and flash back.[17][18]

© 2025 BenchChem. All rights reserved. 10/14 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://datasheets.scbt.com/sc-238212.pdf
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.carlroth.com/medias/SDB-8779-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQ0NzN8YXBwbGljYXRpb24vcGRmfGFHSmpMMmd3Tnk4NU1UazNNVGMwTkRVMk16VXdMMU5FUWw4NE56YzVYMDFVWDBWT0xuQmtaZ3w3M2E4M2EwNDhmNDBhZjdhYmY0M2JjNmMzYWRjYTE0NDZiYzY5YmE2M2YwZmQ4MmFhZWJjZjY5ZmI0M2U0YTdj
https://www.oxfordlabfinechem.com/msds/(P-07452-400)%202-PYRROLIDONE%20%20(For%20Synthesis).pdf
https://pim-resources.coleparmer.com/sds/96026.pdf
https://datasheets.scbt.com/sc-238212.pdf
https://www.oxfordlabfinechem.com/msds/(P-07452-400)%202-PYRROLIDONE%20%20(For%20Synthesis).pdf
https://www.benchchem.com/product/b116388?utm_src=pdf-body
https://datasheets.scbt.com/sc-238212.pdf
https://www.alkemist.org/2-pyrrolidinone
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.carlroth.com/medias/SDB-8779-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg5NDJ8YXBwbGljYXRpb24vcGRmfGFEVTJMMmd3TVM4NU1UazNNVGMwTWpreU5URXdMMU5FUWw4NE56YzVYMGRDWDBWT0xuQmtaZ3xlZGJjMjkxZDJlMTAzYTVkYmNkYjhjNmFhMTM0ZGFkMWNmOTRkMjA2YzQ0ZDIwMjBjMTAyYmM5MTNlZWQ4MDc5
https://www.carlroth.com/medias/SDB-8779-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg5NDJ8YXBwbGljYXRpb24vcGRmfGFEVTJMMmd3TVM4NU1UazNNVGMwTWpreU5URXdMMU5FUWw4NE56YzVYMGRDWDBWT0xuQmtaZ3xlZGJjMjkxZDJlMTAzYTVkYmNkYjhjNmFhMTM0ZGFkMWNmOTRkMjA2YzQ0ZDIwMjBjMTAyYmM5MTNlZWQ4MDc5
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://pim-resources.coleparmer.com/sds/96026.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3716.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[6][9]

Disposal Considerations

Disposal of 2-pyrrolidinone and its contaminated materials must be handled as hazardous
waste.

» Dispose of contents/container to an approved waste disposal plant in accordance with local,
state, and federal regulations.[4][15]

¢ Do not dispose of down the drain or in regular trash.[19]

o Waste containers should be clearly labeled as "Hazardous Waste" with the full chemical
name.[19]

Toxicological Information

A summary of key toxicological data is presented below.
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Endpoint Species Route Value Reference
Acute Toxicity

Rat Oral > 2,000 mg/kg [14]
(LD50)
Acute Toxicity )

Rabbit Dermal > 2,000 mg/kg [14]
(LD50)
Acute Toxicity )

Rat Inhalation 0.061 mg/L (8 h) [14]
(LCO)
Skin
Corrosion/Irritatio  Rabbit Dermal No skin irritation [O1[14]
n

) Moderate to
Serious Eye ) )
o Rabbit Ocular serious eye [9][14]
Damage/Irritation S
irritation

Negative (Ames

Germ Cell ) ) test,
. In vitro/In vivo - [14]
Mutagenicity chromosome
aberration)

Reproductive Toxicity:

o Studies have indicated that 2-pyrrolidinone may damage the unborn child.[6][13]
Developmental toxicity was observed in some animal studies, but generally at levels that
were also toxic to the mother.[13]

Conclusion

2-Pyrrolidinone is an indispensable chemical in modern research and pharmaceutical
development. Its effective and safe use hinges on a robust understanding of its properties and
potential hazards. By adhering to the comprehensive safety and handling precautions outlined
in this guide—including the consistent use of appropriate personal protective equipment,
adherence to proper handling and storage protocols, and preparedness for emergencies—
researchers, scientists, and drug development professionals can mitigate the risks associated
with this valuable compound and maintain a safe working environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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